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Compound of Interest

Compound Name:
Benzyl 4-oxoazetidine-2-

carboxylate

Cat. No.: B1273849 Get Quote

This technical guide provides an in-depth analysis of the physical and chemical characteristics

of (S)-Benzyl 4-oxoazetidine-2-carboxylate, a key intermediate in pharmaceutical synthesis.

[1] The document is intended for researchers, scientists, and professionals in the field of drug

development, offering a comprehensive summary of its properties, relevant experimental

protocols, and its role in synthetic pathways.

Physicochemical Properties
(S)-Benzyl 4-oxoazetidine-2-carboxylate is a chiral building block widely utilized in the

synthesis of various biologically active molecules, including NMDA receptor antagonists and

orally active β-lactam inhibitors. Its appearance is typically a white to yellow powder, crystals,

or chunks.[1]

Quantitative Data Summary
The key physicochemical properties of (S)-Benzyl 4-oxoazetidine-2-carboxylate are

summarized in the table below for easy reference and comparison.
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Property Value Source

Melting Point 137 - 140 °C (literature) [1][2][3]

Appearance
White to yellow powder,

crystal, or chunks
[1]

Molecular Formula C₁₁H₁₁NO₃ [1][2]

Molecular Weight 205.21 g/mol [1][2]

Purity ≥ 96.5% (HPLC) [1]

Optical Rotation
[α]²⁰/D = -45 to -41° (c=3 in

CHCl₃)
[1]

CAS Number 72776-05-7 [1]

Storage
Room Temperature or 2-8°C,

sealed in a dry environment
[1][2][4]

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and the assessment of the physical appearance of (S)-Benzyl 4-oxoazetidine-2-
carboxylate.

Melting Point Determination
Objective: To determine the melting point range of the compound using a standard capillary

melting point apparatus.

Materials:

(S)-Benzyl 4-oxoazetidine-2-carboxylate sample

Capillary tubes (one end sealed)

Melting point apparatus with a calibrated thermometer or digital temperature sensor

Spatula
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Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the sample consists of large crystals or chunks, gently grind it into a

fine powder using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube onto the powdered sample to

pack a small amount of the compound into the tube. The packed sample height should be

approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating Rate: Set the apparatus to heat at a rate of approximately 10-15 °C per minute

initially. As the temperature approaches the expected melting point (around 125 °C), reduce

the heating rate to 1-2 °C per minute to ensure accurate determination.

Observation: Observe the sample through the magnifying lens. Record the temperature at

which the first drop of liquid appears (the onset of melting) and the temperature at which the

entire sample becomes a clear liquid (the completion of melting). This range is the melting

point of the sample.

Replicate: Perform the measurement in triplicate to ensure reproducibility.

Assessment of Physical Appearance
Objective: To visually inspect and document the physical appearance of the compound.

Materials:

(S)-Benzyl 4-oxoazetidine-2-carboxylate sample

White, non-reflective observation surface (e.g., a watch glass or a ceramic plate)

Spatula

Well-lit area, preferably with natural light
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Procedure:

Sample Placement: Using a clean spatula, place a small amount of the compound onto the

white observation surface.

Color Determination: Observe the color of the sample against the white background. Note

any variations in color or the presence of discoloration. The expected appearance is white to

yellow.[1]

Form and Texture: Examine the physical form of the sample (e.g., crystalline, powder,

chunks).[1] Note the texture (e.g., fine, granular, clumpy).

Homogeneity: Assess the homogeneity of the sample, looking for any foreign particles or

inconsistencies.

Documentation: Record the observations in a laboratory notebook, including color, form,

texture, and any other notable characteristics.

Role in Synthetic Pathways
(S)-Benzyl 4-oxoazetidine-2-carboxylate serves as a crucial starting material or intermediate

in the synthesis of more complex molecules. Its rigid, strained azetidinone (β-lactam) ring is a

key structural motif that can be further functionalized. The diagram below illustrates a

generalized workflow for its application in drug discovery and development.
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Caption: Workflow of (S)-Benzyl 4-oxoazetidine-2-carboxylate in Drug Development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. chembk.com [chembk.com]

3. Page loading... [guidechem.com]

4. 72776-05-7|(S)-Benzyl 4-oxoazetidine-2-carboxylate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [(S)-Benzyl 4-oxoazetidine-2-carboxylate: A Technical
Overview of its Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273849#s-benzyl-4-oxoazetidine-2-carboxylate-
melting-point-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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